Cas no 954232-79-2 (4-Cyclopropylpyrimidine-5-carboxylic acid)
954232-79-2 structure
Product Name:4-Cyclopropylpyrimidine-5-carboxylic acid
CAS No:954232-79-2
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD09750207
CID:4667259
PubChem ID:22308487
Update Time:2023-08-14
4-Cyclopropylpyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropylpyrimidine-5-carboxylic acid
- TQ0069
- 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-
- Z2255082015
- 4-Cyclopropylpyrimidine-5-carboxylic acid
-
- MDL: MFCD09750207
- Inchi: 1S/C8H8N2O2/c11-8(12)6-3-9-4-10-7(6)5-1-2-5/h3-5H,1-2H2,(H,11,12)
- InChI Key: VEXMJAAOVBVENI-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CN=C1C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 192
- XLogP3: 0.3
- Topological Polar Surface Area: 63.1
4-Cyclopropylpyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B427448-10mg |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427448-50mg |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B427448-100mg |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-249857-0.05g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-249857-0.1g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-249857-0.25g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-249857-0.5g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-249857-1.0g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-249857-2.5g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-249857-5.0g |
4-cyclopropylpyrimidine-5-carboxylic acid |
954232-79-2 | 95% | 5.0g |
$2152.0 | 2024-06-19 |
4-Cyclopropylpyrimidine-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:954232-79-2)4-Cyclopropylpyrimidine-5-carboxylic acid
Order Number:A1095503
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:15
Price ($):666.0
Email:sales@amadischem.com
4-Cyclopropylpyrimidine-5-carboxylic acid Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
954232-79-2 (4-Cyclopropylpyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:954232-79-2)4-Cyclopropylpyrimidine-5-carboxylic acid
Purity:99%
Quantity:1g
Price ($):666.0